ANTHRA(2,1-b)THIOPHENE
Overview
Description
ANTHRA(2,1-b)THIOPHENE is a chemical compound with the formula C16H10S . It is an anthradithiophene-based small molecule semiconductor that contributes to a new class of heteroacenes, which has a 22-electron π-conjugated system . It can be majorly used in a variety of organic electronic applications .
Synthesis Analysis
The synthesis of this compound and its derivatives involves various methodologies . For instance, one method involves the transformation of the 3-methyl group of 4,11-dibutoxy-3-methylanthra(2,3-b)thiophene-5,10-dione . This includes reactions of radical halogenation, hydrolysis, and oxidation of a 3-formyl derivative .
Molecular Structure Analysis
The molecular structure of this compound can be represented by its IUPAC Standard InChI: InChI=1S/C16H10S/c1-2-4-12-10-15-13(9-11(12)3-1)5-6-16-14(15)7-8-17-16/h1-10H . The structure is also available as a 2D Mol file or as a computed 3D SD file .
Chemical Reactions Analysis
The chemical reactions involving this compound are complex and involve multiple steps . For example, the synthesis of anthra(2,3-b)thiophene-3(2)-carboxylic acids and their derivatives involves modifications of 4,11-dibutoxy-3-methylanthra(2,3-b)thiophene-5,10-dione .
Physical And Chemical Properties Analysis
This compound has a molecular weight of 234.316 . More detailed physical and chemical properties are not explicitly mentioned in the sources.
Scientific Research Applications
Applications in Organic Electronics The applications of anthra[2,1-b]thiophene in organic electronics have been widely studied. For instance, Valiyev et al. (2007) synthesized thiophene-fused acenes, including anthra[2,3-b]thiophene, and analyzed their potential for use in organic field-effect transistor applications (Valiyev et al., 2007). Du et al. (2008) synthesized an asymmetric heteroacene compound anthra[2,3-b]benzo[d]thiophene, showing its high mobility and good stability, making it promising for organic electronics (Du et al., 2008).
Functionalization for Enhanced Performance The functionalization of anthra[2,1-b]thiophene for improved performance in semiconductors has been an area of focus. Tang et al. (2008) explored functionalized linear acenes containing anthra[2,3-b]thiophene, demonstrating its high mobilities in thin-film transistors (Tang et al., 2008).
Synthesis of Novel Derivatives Further research has been conducted on synthesizing various derivatives of anthra[2,1-b]thiophene. Tominaga et al. (1981) developed a new procedure for synthesizing all isomers of the parent anthra[b]thiophenes, highlighting the versatility of this compound in creating diverse chemical structures (Tominaga et al., 1981).
Future Directions
ANTHRA(2,1-b)THIOPHENE and its derivatives have garnered significant attention in recent years due to their unique properties and potential applications in various fields, including organic electronic applications , biological sensors, solar cells, OFETs, OLEDs, and many other organic materials applications . Therefore, future research directions may include further exploration of these applications and the development of more efficient synthesis methods .
properties
IUPAC Name |
naphtho[2,3-e][1]benzothiole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10S/c1-2-4-12-10-15-13(9-11(12)3-1)5-6-16-14(15)7-8-17-16/h1-10H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAYSBLPSJQBEJR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C3C(=CC2=C1)C=CC4=C3C=CS4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00177226 |
Source
|
| Record name | Anthra(2,1-b)thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00177226 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
227-56-5 |
Source
|
| Record name | Anthra(2,1-b)thiophene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000227565 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Anthra(2,1-b)thiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00177226 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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